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A Guide for Researchers and Plant Protection Professionals

This guide provides a comprehensive comparison of the fungicides Amisulbrom and

Cyazofamid, focusing on their efficacy in controlling various downy mildew species. This

analysis is based on available experimental data and is intended for researchers, scientists,

and professionals involved in crop protection and fungicide development.

Overview and Mechanism of Action
Both Amisulbrom and Cyazofamid belong to the Quinone inside Inhibitors (QiI) group of

fungicides, as classified by the Fungicide Resistance Action Committee (FRAC).[1] Their mode

of action is the inhibition of mitochondrial respiration in oomycete pathogens.[2][3] Specifically,

they target Complex III (the cytochrome bc1 complex) of the mitochondrial respiratory chain,

binding to the Qi site.[1][4][5] This disruption of the electron transport chain effectively halts ATP

production, leading to the death of the pathogen.[5] Due to this specific target site, both

fungicides are highly effective against oomycete diseases like downy mildew and late blight.[1]

[3][4]

It is important to note that while they share a common mode of action, there is no cross-

resistance reported with other fungicide groups.[6] This makes them valuable tools in

resistance management programs.[7]
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Caption: Mechanism of action of Amisulbrom and Cyazofamid.

Comparative Efficacy Data
The following tables summarize available data on the efficacy of Amisulbrom and Cyazofamid

against downy mildew on various crops. Direct comparative studies are limited; therefore, data

from separate trials are presented.

Table 1: Efficacy of Amisulbrom against Grapevine Downy Mildew (Plasmopara viticola)

Application
Rate

Disease
Incidence (%)

Disease
Severity (%)

Yield ( kg/vine
)

Reference

375 ml/ha 0.00 - 18.19 Not Reported 19.07 - 19.68 [8]

Untreated

Control
8.43 - 59.56 Not Reported 8.43 - 14.59 [8]
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Table 2: Efficacy of Cyazofamid against Greenhouse Cucumber Downy Mildew

(Pseudoperonospora cubensis)

Application Rate Disease Control (%) Reference

0.2 ml/1000L 40.91 [9]

0.3 ml/1000L 68.48 [9]

0.4 ml/1000L 75.77 [9]

Untreated Control 0 [9]

Table 3: Comparative Efficacy of Cyazofamid Formulations against Cucumber Downy Mildew

Treatment
(Application Rate)

Disease Control
(%) - Yazd

Disease Control
(%) - Varamin

Reference

Cyazofamid

(Ranman® SC 10%)

1.5 ml/L

87.4 82.9 [10]

Cyazofamid

(Ranman® SC 40%)
87.3 71.8 [10]

Untreated Control 0 0 [10]

Table 4: Efficacy of a Cyazofamid-Cymoxanil Mixture against Onion Downy Mildew

(Peronospora destructor)

Treatment
Disease Severity
(%)

Efficacy (%) Reference

Cyazofamid-

cymoxanil
10.50 83.93 [11]

Untreated Control Not Reported 0 [11]
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Experimental Protocols
Detailed methodologies are crucial for interpreting efficacy data. The following sections outline

the experimental designs from the cited studies.

In Vitro and In Vivo Evaluation of Amisulbrom on
Grapevine Downy Mildew

Objective: To evaluate the efficacy of Amisulbrom 20% SC against Plasmopara viticola.

In Vitro Assay: A leaf disc biological assay was conducted to determine the EC50 value of

Amisulbrom.[8]

Field Trials:

Locations: Bedag, Sangli district and Dhondgavanwadi, Nashik district, Maharashtra,

India.

Crop: Grapes.

Experimental Design: Not specified.

Treatments: Amisulbrom at 375 ml/ha was compared to an untreated control.

Application: Foliar sprays were applied.

Data Collection: Disease incidence (PDI) and harvestable yield were recorded.[8]

Efficacy of Cyazofamid on Greenhouse Cucumber
Downy Mildew

Objective: To assess the efficacy of Cyazofamid (Ranman® SC 400) for the control of

Pseudoperonospora cubensis.

Locations: Three locations in Yazd province, Iran, with a history of infection.

Experimental Design: In situ assays with 5 treatments and four replications.
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Treatments:

Cyazofamid at 0.2, 0.3, and 0.4 ml/1000L.

Equation pro® (WDG 52.5%) at 0.3 g/1000L.

Untreated control.

Application: Fungicides were applied when the first symptoms of the disease were observed.

Data Collection: Disease severity was assessed when the disease percentage in the control

treatment reached approximately 50%.[9]
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Caption: Experimental workflow for Cyazofamid efficacy testing.
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Summary and Conclusion
Both Amisulbrom and Cyazofamid are effective fungicides for the control of downy mildew,

operating through the inhibition of mitochondrial respiration in the target pathogens. The

available data indicates that both active ingredients provide significant control of downy mildew

on various crops.

Amisulbrom has demonstrated excellent control of grapevine downy mildew, significantly

reducing disease incidence and increasing yield.[8] It is noted for its preventative properties,

inhibiting zoospore motility and germination.[12]

Cyazofamid has shown high efficacy against cucumber downy mildew, with disease control

increasing with the application rate.[9] It is also effective against onion downy mildew when

used in combination with other fungicides.[11] Cyazofamid is recognized for its protective

action and rainfastness.[6]

Limitations: A direct, side-by-side comparison of the efficacy of Amisulbrom and Cyazofamid

under identical experimental conditions is not readily available in the reviewed literature. The

provided data is from separate studies on different crops and under varying environmental

conditions.

Future Research: To provide a definitive comparative assessment, future research should focus

on conducting head-to-head field trials of Amisulbrom and Cyazofamid on the same host plant

species, under controlled and varied environmental pressures. Such studies should include a

comprehensive evaluation of disease incidence, severity, and yield effects, as well as an

analysis of their performance within integrated pest management and resistance management

programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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